4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride

• IUPAC Name: 4-chloro-N-[(3R,4R)-3-hydroxypiperidin-4-yl]-3-methylbenzamide
• InChI: InChI=1S/C13H17ClN2O2/c1-8-6-9(2-3-10(8)14)13(18)16-11-4-5-15-7-12(11)17/h2-3,6,11-12,15,17H,4-5,7H2,1H3,(H,16,18)/t11-,12-/m1/s1
• InChI Key: ZAWFXFKCJMGILV-VXGBXAGGSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2CCNCC2O)Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)N[C@@H]2CCNC[C@H]2O)Cl
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride is a chemical compound that has been widely used in scientific research. It is known by various names such as JNJ-31020028, JNJ-028, and JNJ-02823875. This compound belongs to the class of benzamide derivatives and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride involves the inhibition of the TRPV1 channel. This channel is responsible for the perception of pain and inflammation. By inhibiting this channel, this compound reduces the perception of pain and inflammation.
Biochemical and Physiological Effects:
4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride has been found to have analgesic and anti-inflammatory effects in preclinical studies. It has also been shown to reduce hyperalgesia, which is an increased sensitivity to pain. This compound has been found to have a good safety profile and does not produce any significant side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride in lab experiments include its selective inhibitory effect on the TRPV1 channel, its analgesic and anti-inflammatory effects, and its good safety profile. The limitations include the need for further studies to determine its efficacy in various diseases and the need for optimization of its pharmacokinetic properties.

Future Directions

1. Further studies are needed to determine the efficacy of 4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride in various diseases such as neuropathic pain, inflammatory pain, and cancer pain.
2. Optimization of the pharmacokinetic properties of this compound is needed to improve its bioavailability and half-life.
3. Combination therapy with other analgesics and anti-inflammatory drugs should be explored to enhance the efficacy of this compound.
4. Further studies are needed to determine the potential of this compound in the treatment of other diseases such as neurodegenerative diseases, epilepsy, and anxiety disorders.
In conclusion, 4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride is a promising compound that has potential therapeutic applications in various diseases. Its selective inhibitory effect on the TRPV1 channel, analgesic and anti-inflammatory effects, and good safety profile make it an attractive candidate for further studies. However, more research is needed to determine its efficacy in various diseases and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride involves the reaction of 4-chloro-3-methylbenzoic acid with N-(3R,4R)-3-hydroxypiperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

4-chloro-N-[rel-(3R,4R)-3-hydroxy-4-piperidinyl]-3-methylbenzamide hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to have a selective inhibitory effect on the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and inflammation. This compound has been shown to have analgesic and anti-inflammatory effects in preclinical studies.